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Compound of Interest

Compound Name:
2-[3-(2-Chloro-ethoxy)-propyl]-6-

methyl-pyridine

CAS No.: 331717-49-8

Cat. No.: B3336627

Get Quote

Part 1: Executive Summary & Classification
Immediate Action Required: Treat 2-[3-(2-Chloro-ethoxy)-propyl]-6-methyl-pyridine (CAS:

331717-49-8) as a High-Hazard Halogenated Organic. Due to the presence of a chloro-alkoxy

side chain, this compound possesses structural alerts for alkylating activity (potential

mutagenicity) and aquatic toxicity.

Disposal Classification:

Waste Stream: Halogenated Organic Waste (Segregated).

Disposal Method: High-Temperature Rotary Kiln Incineration (>1100°C) with secondary

combustion chamber.

Prohibited: Do NOT dispose of down drains, in trash, or mix with non-halogenated solvents.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3][4]
Understanding the why behind the safety protocols is critical for compliance. This molecule

combines a pyridine core with a reactive chloro-ether tail.

Physicochemical Data
Property Specification Operational Implication

CAS Number 331717-49-8
Use for waste manifesting and

inventory tracking.

Molecular Formula C₁₁H₁₆ClNO
Contains Chlorine; requires

halogenated waste stream.

Molecular Weight 213.70 g/mol N/A

Physical State Liquid/Oil (typically)

High mobility in spill scenarios;

requires secondary

containment.

Solubility
Organic Solvents (DCM,

MeOH)

Compatible with standard

halogenated waste solvents.

Structural Hazard Analysis (Causality)
Chloro-ethoxy Moiety: The Cl-CH2-CH2-O- group acts as a potential alkylating agent. In

biological systems, this can lead to DNA alkylation. Protocol: Handle as a potential

mutagen/carcinogen.

Pyridine Ring: Contributes to combustibility and potential neurotoxicity/hepatotoxicity.

Protocol: Avoid inhalation; use rated fume hoods.

Halogen Content: Burning this compound at low temperatures can generate dioxins or

hydrochloric acid mist. Protocol: Must be sent to a facility equipped with acid gas scrubbers.
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This phase ensures the waste is stable during storage and transport. This is a self-validating

system: if the segregation is incorrect, the waste stream analysis will fail, leading to rejection by

the disposal facility.

Segregation Logic
DO NOT MIX WITH:

Strong Oxidizers (e.g., Nitric Acid, Peroxides): Risk of exothermic reaction and toxic N-oxide

fume generation.

Strong Bases (e.g., NaOH): Can trigger elimination reactions on the chloro-ethyl side chain,

generating vinyl ethers (volatile/unstable).

Non-Halogenated Solvents: Mixing downgrades the entire container to "Halogenated,"

increasing disposal costs significantly.

Decision Tree: Waste Stream Selection
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Waste Generation:
2-[3-(2-Chloro-ethoxy)-propyl]-6-methyl-pyridine

Is the waste mixed with
 other solvents?

Are the other solvents
 Halogenated (e.g., DCM, Chloroform)?

Yes

STREAM A:
Pure Substance / Halogenated Mix

(High BTU Incineration)

No (Pure)

Is it an aqueous mixture?

No Yes

STREAM B:
Aqueous Toxic Waste

(Requires pH Adjustment)

Yes

STREAM C:
Non-Halogenated Mix

(DO NOT CREATE THIS MIX)

No (Organic)

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream. The objective is to route the

material to Stream A.

Part 4: Step-by-Step Disposal Protocol
Phase 1: Packaging

Primary Container: Use a screw-top amber glass vial or high-density polyethylene (HDPE)

bottle.

Why: Amber glass protects from photodegradation; HDPE is resistant to pyridine

derivatives.
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Labeling: Affix a hazardous waste label immediately.

Constituents: "2-[3-(2-Chloro-ethoxy)-propyl]-6-methyl-pyridine"[1]

Hazard Checkboxes: [x] Toxic, [x] Irritant, [x] Halogenated.

Secondary Containment: Place the primary container inside a sealable plastic bag (Ziploc

type) or a larger plastic jar with vermiculite absorbent.

Phase 2: Waste Accumulation
Transfer the sealed vessel to the Satellite Accumulation Area (SAA).

Log the addition in the SAA inventory sheet.

Storage Limit: Do not exceed 90 days (or local regulatory limit) in the SAA.

Phase 3: Final Disposal (Vendor Handoff)
Manifesting: List under RCRA code D022 (if chloroform is present as solvent) or general

Halogenated Organic Waste.

Destruction Method: Specify Incineration on the waste profile.

Mechanism:[2] The facility will inject the waste into a rotary kiln at >1100°C. The chlorine

atoms are converted to HCl, which is captured by a caustic scrubber system, preventing

environmental release.

Part 5: Emergency Contingencies
Spill Response Workflow
Scenario: 100 mL spill on laboratory floor.

1. ALERT
Notify personnel,
Evacuate area

2. PPE UP
Nitrile gloves (double),

Goggles, Lab coat

3. CONTAIN
Circle spill with

absorbent pillows

4. ABSORB
Cover with Vermiculite

or Chem-Sorb

5. COLLECT
Scoop into hazardous

waste bucket

6. DECONTAMINATE
Scrub surface with

soap & water

Click to download full resolution via product page
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Figure 2: Immediate response protocol for laboratory spills.

Exposure First Aid
Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic nature of

the ether chain aids skin absorption; speed is vital.

Eye Contact: Rinse cautiously with water for 15 minutes.[3][4] Remove contact lenses.[5][6]

[3][4]

Ingestion: Do NOT induce vomiting (risk of aspiration pneumonia). Contact Poison Control

immediately.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures: 2-[3-(2-Chloro-ethoxy)-
propyl]-6-methyl-pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3336627/docs#proper-disposal-procedures-2-3-2-
chloro-ethoxy-propyl-6-methyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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